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Compound of Interest

Compound Name: Dibromodifluoromethane

Cat. No.: B1204443

This guide provides comprehensive safety, handling, and disposal procedures for
Dibromodifluoromethane (CBrzF2), also known as Halon 1202. Adherence to these protocols
is critical for ensuring the safety of all laboratory personnel.

Hazard Identification and Immediate Precautions

Dibromodifluoromethane is a colorless, heavy liquid or gas with a characteristic odor.[1] It is
non-combustible but presents significant health risks.[1][2] Key hazards include:

 Inhalation: May cause drowsiness, dizziness, confusion, and respiratory tract irritation.[2][3]
High concentrations can displace oxygen, leading to rapid suffocation, especially in confined
spaces.[2][3]

« Skin Contact: Direct contact with the cold gas or liquid can cause frostbite.[3] It may also
cause skin irritation.[4]

o Eye Contact: Can cause serious eye irritation.[4] Direct contact may also result in freezing of
tissues.[3]

o Pressurized Container Hazard: Contents are under pressure and may explode if heated.[3]

o Decomposition: Decomposes on contact with hot surfaces or flames, producing toxic and
corrosive gases like hydrogen fluoride and hydrogen bromide.[2][3]
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for handling Dibromodifluoromethane. The
following equipment must be used:

Protection Type Specific Recommendations Source

Use only in a well-ventilated
area or a certified chemical
fume hood.[3][5] In case of
inadequate ventilation,
oxygen-deficient atmospheres,
or for emergency response, a
Respiratory Protection [31[5][6]
NIOSH-approved self-
contained breathing apparatus
(SCBA) is required.[3][6] An
air-purifying respirator will not
provide adequate protection in

low-oxygen environments.[3]

Chemical goggles or safety
] glasses with side shields are
Eye & Face Protection [3]
mandatory to prevent splashes

and contact with gas.[3]

Wear impervious, chemically
resistant gloves.[5] Gloves

Hand Protection must be inspected before use [5]
and disposed of properly after
handling.[5]

Wear normal work wear or a
lab coat.[3] For larger
) ) quantities or potential for
Skin & Body Protection o [3][5]
significant exposure, wear

impervious protective clothing.

[5]
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Occupational Exposure Limits

Personnel should be aware of the established occupational exposure limits for
Dibromodifluoromethane to minimize health risks.

Organization Limit Type Value

ACGIH TWA 100 ppm (858 mg/m3)
NIOSH REL TWA (10 hours) 100 ppm (860 mg/m3)
OSHA PEL TWA (8 hours) 100 ppm (860 mg/m3)

Source:[4][7] TWA (Time-Weighted Average)

Operational and Disposal Plans
Step-by-Step Handling Protocol

e Pre-Handling Preparations:

[¢]

Ensure all safety precautions have been read and understood.[8]

[¢]

Verify that a chemical fume hood is certified and functioning correctly.

o

Inspect all PPE for integrity before use.[5]

o

Locate the nearest emergency shower and eyewash station.

[¢]

Confirm that the work area is well-ventilated.[3][5]
» Safe Handling Procedure:

o Always handle Dibromodifluoromethane within a chemical fume hood to avoid breathing
vapors.[3][5]

o Avoid direct contact with skin and eyes.[5]

o Do not eat, drink, or smoke in the handling area.[2]
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o Use equipment rated for cylinder pressure and ensure it is constructed of compatible
materials.[7]

o Prevent dropping or striking pressurized containers against each other.[3]

o Storage Requirements:

[e]

Store in a cool, dry, and well-ventilated area, out of direct sunlight.[3]

o

Keep containers tightly closed and secured upright to prevent falling.[3][7]

[¢]

Store away from incompatible materials, such as alkali or alkaline earth metals and
powdered metals like aluminum and zinc.[2][3]

[¢]

Cylinder temperatures should not exceed 52°C (125°F).[7]

Emergency Spill Response

In the event of a leak or spill, follow these procedures immediately.
Caption: Workflow for Dibromodifluoromethane Spill Response.

Spill Cleanup Steps:

Isolate and Evacuate: Immediately isolate the spill or leak area for at least 50 meters (150
feet) for liquids and evacuate all personnel to a safe area.[9]

» Ventilate: Ventilate the area of the leak.[3]

o Protective Equipment: Do not enter the area without appropriate PPE, including a self-
contained breathing apparatus if ventilation is inadequate or in a confined space.[3][6]

o Containment: Stop the leak if it is safe to do s0.[9] For small spills, use a non-combustible
absorbent material like sand to contain it.[9]

o Cleanup: With a clean shovel, place the absorbed material into a suitable, dry, closed
container for disposal.[5][9] Do not use high-pressure water streams to scatter the material.

[9]
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» Decontamination: Clean the affected area thoroughly.

Disposal Plan

The disposal of Dibromodifluoromethane and its containers must comply with all local, state,
and federal regulations.

e Chemical Disposal: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[5] Do not discharge into
sewer systems or contaminate water, foodstuffs, or feed.[5]

o Container Disposal: Do not puncture, cut, or weld on or near the container.[3] Empty
containers may retain product residue and can be hazardous.[7] Dispose of the container in
accordance with all applicable regulations.[3] Surplus and non-recyclable products should be
handled by a licensed waste disposal contractor.[7]

First Aid Measures

Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Procedure Source

Remove the person to fresh air
and keep them comfortable for
) breathing.[3] If breathing is
Inhalation o o [3]
difficult, administer oxygen.[3]
Seek immediate medical

attention.[3]

For frostbite or direct liquid
contact, flush the affected area
with water.[3] Remove any
Skin Contact contaminated clothing.[6][7] [31[6]17]
Obtain medical attention if
frosthite, blistering, or redness

persists.[3]

Immediately flood the eye with
plenty of warm water for at
least 15 minutes, holding the
Eye Contact eyelid open.[3] Remove [3][4]6]
contact lenses if present and
easy to do.[4][6] Obtain
medical attention.[3]

Ingestion is not considered a
likely route of exposure for this
) substance.[3] If it occurs, make
Ingestion o ] [31[4]6]
the victim drink water (two
glasses at most) and consult a

physician immediately.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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